Cas no 2017194-85-1 ({1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine)

• Product Name: {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine
• CAS No: 2017194-85-1
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6329805
• PubChem ID: 165520071
• Update Time: 2025-07-15

{1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine
• 2017194-85-1
• {1-[2-(1-methyl-1H-imidazol-2-yl)ethyl]azetidin-2-yl}methanamine
• EN300-1282134

• Inchi： 1S/C10H18N4/c1-13-7-4-12-10(13)3-6-14-5-2-9(14)8-11/h4,7,9H,2-3,5-6,8,11H2,1H3
• InChI Key： BOAZZIUFPAWWEW-UHFFFAOYSA-N
• SMILES： N1(CCC2=NC=CN2C)CCC1CN

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.1Ų

Additional information on {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine

Introduction to {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine (CAS No. 2017194-85-1)

{1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine, identified by its CAS number 2017194-85-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a {methyl-1H-imidazol-2-yl} group and an {azetidin-2-yl} moiety makes it a promising candidate for further investigation in medicinal chemistry.

The compound's structure consists of a six-membered azetidine ring connected to an ethyl chain, which is further substituted with a methyl-imidazole group. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The {methyl-imidazole} component is particularly noteworthy, as imidazole derivatives are well-documented for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing new medications. The {azetidine} ring, a saturated nitrogen-containing heterocycle, has been extensively studied for its role in modulating various biological pathways. Studies have shown that azetidine derivatives can exhibit significant activity against a range of pathogens and diseases. For instance, modifications of the azetidine core have led to the development of compounds with enhanced binding affinity to target proteins, improving their therapeutic efficacy.

The {methyl-imidazole} substituent in {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine adds another layer of complexity to its potential pharmacological profile. Imidazole-based compounds are known for their ability to interact with metal ions and enzymes, which can be exploited for therapeutic purposes. For example, certain imidazole derivatives have been shown to inhibit metalloproteinases, enzymes that play a crucial role in cancer progression and inflammation. The incorporation of this group into the azetidine framework may enhance the compound's ability to modulate such pathways.

In addition to its structural significance, {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine has been explored in various preclinical studies. These studies have focused on evaluating its potential as a lead compound for further drug development. Preliminary results indicate that the compound exhibits promising activity against certain bacterial strains, suggesting its utility in combating resistant infections. Furthermore, its interaction with cellular receptors and enzymes has been investigated, providing insights into its mechanism of action.

The synthesis of {1-2-(1-methyl-1H-imidazol-2-yl)ethylazetidin-2-yl}methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule. The synthesis process also highlights the importance of stereochemical control, which is critical for achieving biologically active derivatives.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of {1-2-(1-methyl-1H-imidazol-2-y]}methanamine with potential biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of interaction at the molecular level. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict the compound's behavior within biological systems and optimize its design for enhanced efficacy.

The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds due to their diverse biological activities and structural versatility. {1}-{methyl}-{imidazole}-{based derivatives}, in particular, have shown immense potential in addressing various therapeutic challenges. As research progresses, compounds like {1}-{[({methyl}-{imiazol}-{2}-{y l}){ethoxy}]methyl}-{pyrrolidine}-{carboxy l}am ide} are expected to contribute significantly to the discovery of new treatments for infectious diseases, inflammatory disorders, and other conditions.

In conclusion, {1}-{[({methyl}-{imiazol}-{2}-{y l}){ethoxy}]m ethyl}-{pyrrolidine}-{-carboxy l}am ide (CAS No. 2017194{-85}{--}) represents a fascinating compound with substantial potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.